Cas no 2228466-67-7 (2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine)

2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine structure
2228466-67-7 structure
Product Name:2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine
CAS No:2228466-67-7
MF:C5H8N4O3
MW:172.142020225525
CID:6096337
PubChem ID:165668984
Update Time:2023-12-27

2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine
    • 2-[(4-nitro-1H-pyrazol-3-yl)oxy]ethan-1-amine
    • 2228466-67-7
    • EN300-1791586
    • Inchi: 1S/C5H8N4O3/c6-1-2-12-5-4(9(10)11)3-7-8-5/h3H,1-2,6H2,(H,7,8)
    • InChI Key: RMDPSYIZENQDEY-UHFFFAOYSA-N
    • SMILES: O(C1=C(C=NN1)[N+](=O)[O-])CCN

Computed Properties

  • Exact Mass: 172.05964013g/mol
  • Monoisotopic Mass: 172.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 110Ų

2-(4-nitro-1H-pyrazol-3-yl)oxyethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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